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Compound of Interest

Compound Name: 1,2-Diethylbenzene

Cat. No.: B1164900 Get Quote

This guide provides a comprehensive overview of the spectroscopic data for 1,2-
Diethylbenzene (o-diethylbenzene), a colorless aromatic hydrocarbon. The information

presented is intended for researchers, scientists, and professionals in drug development and

chemical analysis, offering a detailed examination of its Nuclear Magnetic Resonance (NMR),

Infrared (IR), and Mass Spectrometry (MS) characteristics.

Molecular Structure and Properties
Chemical Formula: C₁₀H₁₄

Molecular Weight: 134.22 g/mol [1][2][3][4]

CAS Number: 135-01-3[1][2][3][4]

Appearance: Colorless liquid[5]

Boiling Point: 183 °C

Density: 0.88 g/mL at 25 °C

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful analytical technique that provides detailed information about

the molecular structure of a compound. For 1,2-diethylbenzene, both ¹H and ¹³C NMR are

used to characterize the arrangement of hydrogen and carbon atoms.
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¹H NMR Spectroscopy
The ¹H NMR spectrum of 1,2-diethylbenzene is characterized by signals corresponding to the

aromatic protons and the protons of the two ethyl groups. Due to the symmetry of the molecule,

the four aromatic protons are chemically non-equivalent and appear as a multiplet. The ethyl

groups give rise to a quartet and a triplet.

Table 1: ¹H NMR Spectroscopic Data for 1,2-Diethylbenzene

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~7.15 Multiplet 4H Aromatic (C₆H₄)

2.65 Quartet 4H Methylene (-CH₂)

1.20 Triplet 6H Methyl (-CH₃)

(Data recorded in

CDCl₃ at 90 MHz)[5]

[6]

¹³C NMR Spectroscopy
The ¹³C NMR spectrum provides information on the different carbon environments within the

molecule. Due to molecular symmetry, 1,2-diethylbenzene exhibits four distinct signals in its

¹³C NMR spectrum.

Table 2: ¹³C NMR Spectroscopic Data for 1,2-Diethylbenzene
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Chemical Shift (δ) ppm Assignment

141.8 Aromatic (C-1, C-2)

127.8 Aromatic (C-3, C-6)

125.6 Aromatic (C-4, C-5)

26.0 Methylene (-CH₂)

15.9 Methyl (-CH₃)

(Data recorded in CDCl₃ at 90 MHz)[5][7]

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation. The IR spectrum of 1,2-diethylbenzene shows

characteristic peaks for aromatic C-H stretching, aliphatic C-H stretching, and aromatic C=C

bending vibrations.

Table 3: Key IR Absorption Bands for 1,2-Diethylbenzene

Wavenumber (cm⁻¹) Intensity Assignment

3050 - 3010 Medium Aromatic C-H Stretching

2965 - 2850 Strong
Aliphatic C-H Stretching (in -

CH₂- and -CH₃)

~1600, ~1480 Medium Aromatic C=C Ring Stretching

~1465 Medium -CH₂- Bending (Scissoring)

~750 Strong
Aromatic C-H Out-of-Plane

Bending (ortho-subst.)

(Spectrum of neat liquid film)[2]

[5][8]

Mass Spectrometry (MS)
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Mass spectrometry is an analytical technique that measures the mass-to-charge ratio of ions.

The electron ionization (EI) mass spectrum of 1,2-diethylbenzene provides information about

its molecular weight and fragmentation pattern.

The molecular ion peak (M⁺) is observed at m/z = 134, corresponding to the molecular weight

of the compound.[1][8] The most abundant fragment (base peak) is typically observed at m/z =

119, resulting from the loss of a methyl group (-CH₃).

Table 4: Major Fragments in the EI-Mass Spectrum of 1,2-Diethylbenzene

Mass-to-Charge Ratio
(m/z)

Relative Intensity (%) Assignment

134 ~30 [C₁₀H₁₄]⁺ (Molecular Ion)

119 100 [C₉H₁₁]⁺ (Base Peak)

105 ~40 [C₈H₉]⁺

91 ~35 [C₇H₇]⁺ (Tropylium ion)

(Data from Electron Ionization

Mass Spectrometry)[1][9]

Experimental Protocols
The following sections detail the generalized methodologies for acquiring the spectroscopic

data presented.

NMR Sample Preparation and Acquisition
Sample Preparation: Approximately 5-20 mg of 1,2-diethylbenzene for ¹H NMR or 20-50 mg

for ¹³C NMR is accurately weighed and dissolved in about 0.6-0.7 mL of a deuterated solvent

(e.g., Chloroform-d, CDCl₃) in a clean vial.[10] The solution is then transferred into a 5 mm

NMR tube using a pipette, ensuring the liquid height is approximately 4-5 cm.[10][11] The

tube is capped securely.

Instrument Setup: The NMR tube is placed in a spinner turbine and inserted into the NMR

spectrometer.
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Data Acquisition: The experiment begins with locking onto the deuterium signal of the solvent

to stabilize the magnetic field, followed by shimming to optimize the field homogeneity.[10]

The probe is tuned to the appropriate nucleus (¹H or ¹³C).[10] Standard pulse sequences are

used to acquire the Free Induction Decay (FID), which is then Fourier transformed to obtain

the NMR spectrum.

IR Spectrum Acquisition (Neat Liquid)
Sample Preparation: A single drop of pure ("neat") 1,2-diethylbenzene is placed onto the

center of a clean, dry salt plate (e.g., NaCl or KBr).[12][13] A second salt plate is carefully

placed on top to create a thin, uniform liquid film between the plates.[13][14]

Instrument Setup: The "sandwich" of salt plates is mounted in the sample holder of the FTIR

spectrometer.[12]

Data Acquisition: A background spectrum of the empty instrument is first collected. Then, the

sample spectrum is recorded.[15] The final spectrum is presented in terms of transmittance

or absorbance versus wavenumber. The salt plates are cleaned with a dry solvent like

acetone after use.[13]

Mass Spectrum Acquisition (GC-MS with Electron
Ionization)

Sample Preparation: A dilute solution of 1,2-diethylbenzene is prepared in a volatile organic

solvent (e.g., methanol or acetonitrile). The typical concentration is in the range of 1-100

µg/mL.[16] If necessary, the solution is filtered to remove any particulates.[16]

Instrument Setup: The sample is introduced into the Gas Chromatograph (GC) inlet. The GC

column separates the components of the sample before they enter the mass spectrometer.

Ionization and Analysis: As the 1,2-diethylbenzene elutes from the GC column, it enters the

ion source of the mass spectrometer. In the source, it is bombarded with a beam of high-

energy electrons (typically 70 eV), causing ionization and fragmentation. The resulting

positively charged ions are accelerated and separated by the mass analyzer based on their

mass-to-charge (m/z) ratio.[17] A detector measures the abundance of each ion, generating

the mass spectrum.
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Visualization of Analytical Workflow
The following diagram illustrates the general workflow for the spectroscopic analysis of a liquid

organic compound such as 1,2-Diethylbenzene.

General Workflow for Spectroscopic Analysis of 1,2-Diethylbenzene
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Caption: Workflow for Spectroscopic Analysis of 1,2-Diethylbenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://webbook.nist.gov/cgi/cbook.cgi?ID=C135013&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=C135013&Units=SI&Mask=383
https://webbook.nist.gov/cgi/cbook.cgi?ID=C135013&Type=IR-SPEC&Index=1
https://webbook.nist.gov/cgi/cbook.cgi?ID=C135013&Mask=4&Type=ANTOINE&Plot=on
https://www.guidechem.com/encyclopedia/1-2-diethylbenzene-dic2951.html
https://www.chemicalbook.com/SpectrumEN_135-01-3_1HNMR.htm
https://m.chemicalbook.com/SpectrumEN_135-01-3_13CNMR.htm
https://www.chemicalbook.com/SpectrumEN_135-01-3_IR1.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Diethylbenzene
https://www.alwsci.com/news/how-to-prepare-and-run-an-nmr-sample-85160307.html
https://research.reading.ac.uk/chemical-analysis-facility/wp-content/uploads/sites/252/2023/01/nmrsamplepreparationpdf-1.pdf
https://www.webassign.net/sample/ncsumeorgchem1/lab_2/manual.html
https://www.orgchemboulder.com/Technique/Procedures/IR/IRliquid.shtml
https://www.researchgate.net/post/How_to_prepare_a_liquid_sample_for_FTIR_spectrum
https://www.scribd.com/document/618220575/PROCEDURE-AND-RESULT-FTIR
https://massspec.chem.ox.ac.uk/sample-preparation-protocol-for-open-access-ms
https://massspec.chem.ox.ac.uk/sample-preparation-protocol-for-open-access-ms
https://www.quora.com/What-is-the-process-involved-in-performing-a-mass-spectrometry-experiment
https://www.benchchem.com/product/b1164900#spectroscopic-data-of-1-2-diethylbenzene-nmr-ir-mass-spec
https://www.benchchem.com/product/b1164900#spectroscopic-data-of-1-2-diethylbenzene-nmr-ir-mass-spec
https://www.benchchem.com/product/b1164900#spectroscopic-data-of-1-2-diethylbenzene-nmr-ir-mass-spec
https://www.benchchem.com/product/b1164900#spectroscopic-data-of-1-2-diethylbenzene-nmr-ir-mass-spec
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1164900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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